Cas no 392658-01-4 (Pyridine, 2-chloro-4-phenyl-6-(phenylmethoxy)-)

Pyridine, 2-chloro-4-phenyl-6-(phenylmethoxy)- structure
392658-01-4 structure
Product Name:Pyridine, 2-chloro-4-phenyl-6-(phenylmethoxy)-
CAS No:392658-01-4
MF:C18H14ClNO
MW:295.762863636017
CID:1502743
PubChem ID:11770900
Update Time:2025-04-21

Pyridine, 2-chloro-4-phenyl-6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-chloro-4-phenyl-6-(phenylmethoxy)-
    • DB-163336
    • CUUSHJFDXCOOAP-UHFFFAOYSA-N
    • SCHEMBL1901119
    • 392658-01-4
    • 2-(benzyloxy)-6-chloro-4-phenylpyridine
    • Inchi: 1S/C18H14ClNO/c19-17-11-16(15-9-5-2-6-10-15)12-18(20-17)21-13-14-7-3-1-4-8-14/h1-12H,13H2
    • InChI Key: CUUSHJFDXCOOAP-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=N1)OCC1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 295.07652
  • Monoisotopic Mass: 295.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
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